Cas no 82984-88-1 (Ethanol, 2,2'-(docosylimino)bis-)
82984-88-1 structure
Product Name:Ethanol, 2,2'-(docosylimino)bis-
CAS No:82984-88-1
MF:C26H55NO2
MW:413.720408678055
CID:679798
PubChem ID:18332250
Update Time:2025-04-19
Ethanol, 2,2'-(docosylimino)bis- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2,2'-(docosylimino)bis-
- 2-[docosyl(2-hydroxyethyl)amino]ethanol
- SCHEMBL655736
- DTXSID50592884
- 82984-88-1
- 2,2'-(Docosylazanediyl)di(ethan-1-ol)
-
- Inchi: 1S/C26H55NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-27(23-25-28)24-26-29/h28-29H,2-26H2,1H3
- InChI Key: RIZOAHWIOYVVDL-UHFFFAOYSA-N
- SMILES: OCCN(CCO)CCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 413.42328000g/mol
- Monoisotopic Mass: 413.42328000g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 25
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.9
- Topological Polar Surface Area: 43.7Ų
Ethanol, 2,2'-(docosylimino)bis- Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
82984-88-1 (Ethanol, 2,2'-(docosylimino)bis-) Related Products
- 2955-88-6(2-(Pyrrolidin-1-yl)ethanol)
- 3040-44-6(1-Piperidineethanol)
- 20603-00-3(2-(azepan-1-yl)ethan-1-ol)
- 102-79-4(N-Butyldiethanolamine)
- 1541-67-9(N-Lauryldiethanolamine)
- 2893-48-3(2-(N-Methyl-N-butylamino)ethanol)
- 15520-05-5(2-(2-hydroxyethyl)(octyl)aminoethan-1-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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